Cas no 1261998-70-2 (2-Cyano-4-(3-nitrophenyl)phenol)

2-Cyano-4-(3-nitrophenyl)phenol structure
1261998-70-2 structure
Product Name:2-Cyano-4-(3-nitrophenyl)phenol
CAS No:1261998-70-2
MF:C13H8N2O3
MW:240.21422290802
MDL:MFCD18314312
CID:2621786
PubChem ID:53219987
Update Time:2025-04-21

2-Cyano-4-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261998-70-2
    • AKOS017556999
    • 4-Hydroxy-3'-nitro[1,1'-biphenyl]-3-carbonitrile
    • 2-Cyano-4-(3-nitrophenyl)phenol, 95%
    • DTXSID30684776
    • 2-CYANO-4-(3-NITROPHENYL)PHENOL
    • MFCD18314312
    • 2-Cyano-4-(3-nitrophenyl)phenol
    • MDL: MFCD18314312
    • Inchi: 1S/C13H8N2O3/c14-8-11-6-10(4-5-13(11)16)9-2-1-3-12(7-9)15(17)18/h1-7,16H
    • InChI Key: POQRAWTXFLXFBH-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C#N)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.05349212Da
  • Monoisotopic Mass: 240.05349212Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 89.8Ų

2-Cyano-4-(3-nitrophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320355-5 g
2-Cyano-4-(3-nitrophenyl)phenol, 95%; .
1261998-70-2 95%
5 g
€1,159.00 2023-07-19
abcr
AB320355-5g
2-Cyano-4-(3-nitrophenyl)phenol, 95%; .
1261998-70-2 95%
5g
€1159.00 2025-04-21
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